Cas no 56-45-1 (L-Serine)

• Product Name: L-Serine
• CAS No: 56-45-1
• MF: C₃H₇NO₃
• MW: 105.0926
• MDL: MFCD00064224
• CID: 33624
• PubChem ID: 24899605
• Update Time: 2025-08-01

L-Serine Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-3-hydroxypropanoic acid
• L-Serine, USP Grade
• H-Ser-OH
• (S)-2-Amino-3-hydroxypropionic acid
• (S)-Isoserine
• L-2-Amino-3-hydroxypropionic acid
• 3-Hydroxy-alanine
• L-Serine
• .α.-Amino-.β.-hydroxypropionic acid
• SERINE, L-(P)
• SERINE, L-(RG)
• (S)-(+)-Serine
• H-L-SER-OH
• L-3-Hydroxy-α-alanine
• L-SER
• L-Serin
• L-β-Hydroxyalanine
• SER
• SERINE
• SERINE,L
• SERINE,USP
• (S)-Serine
• beta-Hydroxyalanine
• L-(-)-Serine
• Polyserine
• Serine, L-
• (2S)-2-amino-3-hydroxypropanoic acid
• L-3-Hydroxy-alanine
• Poly-L-serine
• 2-Amino-3-hydroxypropionic acid
• beta-Hydroxy-L-alanine
• Serinum [Latin]
• Serina [Spanish]
• Serine (VAN)
• L-3-Hydroxy-2-aminopropionic acid
• Serine [USAN:INN]
• SER (IUPAC abbrev)
• 3-Hydroxyalanine
• (S)-(-)-Serine
• (-)-Se
• (2R)-2-amino-3-hydroxypropanoic acid
• (S)-alpha-Amino-beta-hydroxypropionic acid
• (R)-2-amino-3-hydroxypropanoic acid
• S
• DSN
• Serin
• D-Serine
• 2-amino-3-hydroxypropanoic acid
• (R)-2-Amino-3-hydroxy-propionic acid
• D-Serin
• Serinum (Latin)
• D00016
• EN300-52635
• SERINE (II)
• 3AB40D3A-043A-488F-8361-D1BF309F842C
• l-2-Amino-3-hydroxy-propanoic acid
• L-Serine (JP18)
• SERINE [II]
• .beta.-Hydroxyalanine
• bmse000809
• L-Serine - CAS 56-45-1
• L-Serine, ReagentPlus(R), >=99% (HPLC)
• .alpha.-Amino-.beta.-hydroxypropionic acid-, (S)-
• Propanoic acid, 2-amino-3-hydroxy-, (S)
• DTXCID501022779
• SERINE (MART.)
• HY-N0650
• L-Serine, certified reference material, TraceCERT(R)
• l serine
• SERINE [USP MONOGRAPH]
• UNII-452VLY9402
• bmse000885
• SERINE [INN]
• Lopac-S-4250
• L-Serine, BioUltra, >=99.5% (NT)
• EINECS 200-274-3
• (S)-(+)-2-Amino-3-hydroxypropionic acid
• doi:10.14272/MTCFGRXMJLQNBG-REOHCLBHSA-N.1
• Epitope ID:150900
• Serinum
• SERINE [USAN]
• Tocris-0227
• b-Hydroxy-L-alanine
• SERINE (EP MONOGRAPH)
• 56-45-1
• (-)-Serine
• Serine (L-Serine)
• (S)-beta-Amino-3-hydroxypropionate
• L-SERINE [USP-RS]
• S9353
• bmse000867
• L-SERINE (USP-RS)
• AKOS015854115
• MFCD00064224
• Z756440058
• (L)-SERINE
• NCGC00024507-01
• rac-serine
• Propanoic acid, 2-amino-3-hydroxy-
• L-Serine, Vetec(TM), 98.5%
• Serina
• CCG-266038
• NSC760115
• SERINE (USP MONOGRAPH)
• STR02557
• Pharmakon1600-01301010
• HSDB 680
• DTXSID60883230
• NS00068389
• SERINE [WHO-DD]
• (2S)-2-amino-3-hydroxy-propanoicacid
• BRN 1721404
• AC-1190
• SCHEMBL1775
• SERINE [MART.]
• DB00133
• NSC-760115
• L-SERINE [FCC]
• (S)-b-Amino-3-hydroxypropionate
• (S)-b-Amino-3-hydroxypropionic acid
• 3-hydroxy-L-Alanine
• L-Serine, Vetec(TM) reagent grade, >=99%
• (S)-beta-Amino-3-hydroxypropionic acid
• (S)-2-amino-3-hydroxy-Propanoic acid
• 4-04-00-03118 (Beilstein Handbook Reference)
• 2-amino-3-hydroxypropanoate
• DTXSID301031857
• Tocris-0226
• 2-Amino-3-hydroxypropanoic acid-, (S)-
• Serine, European Pharmacopoeia (EP) Reference Standard
• SERINE [MI]
• (S)-2-amino-3-hydroxy-Propanoate
• SR-01000597708
• DB-029983
• SERINE [VANDF]
• BDBM50357212
• L-Serine, Cell Culture Reagent (H-L-Ser-OH)
• L-Serine, >=99.0% (NT)
• 2-Amino-3-hydroxypropanoic acid, (S)-
• 6898-95-9
• L-Serine, tested according to Ph.Eur.
• NCGC00024507-02
• 452VLY9402
• CHEMBL11298
• L-3-Hydroxy-2-aminopropionate
• C00065
• S0035
• SERINE [EP MONOGRAPH]
• bmse000048
• Propanoic acid, 2-amino-3-hydroxy-, (S)-
• (S)-alpha-Amino-beta-hydroxypropionate
• Q183290
• SERINE [HSDB]
• SY002847
• (2S)-2-amino-3-hydroxy-propanoic acid
• Racemic serine
• (S)-a-Amino-b-hydroxypropionate
• EC 200-274-3
• (S)-a-Amino-b-hydroxypropionic acid
• (S)-2-Amino-3-hydroxypropanoate
• CS-W020136
• CHEBI:17115
• NCGC00015952-01
• L-Serine, United States Pharmacopeia (USP) Reference Standard
• GTPL726
• BP-13282
• F1905-7047
• Serene
• NSC-118365
• L-Serine, Pharmaceutical Secondary Standard; Certified Reference Material
• 3h-l-serine
• L-SERINE [JAN]
• L-Serine, from non-animal source, meets EP, USP testing specifications, suitable for cell culture, 98.5-101.0%
• L-Serine,(S)
• H-Ser
• L-Alanine, 3-hydroxy-
• SR-01000597708-1
• NSC 118365
• NSC118365
• Serine (USP)
• alpha-Amino-beta-hydroxypropionic acid

• MDL： MFCD00064224
• Inchi： 1S/C3H7NO3/c4-2(1-5)3(6)7/h2,5H,1,4H2,(H,6,7)/t2-/m0/s1
• InChI Key： MTCFGRXMJLQNBG-REOHCLBHSA-N
• SMILES： O([H])C([H])([H])[C@@]([H])(C(=O)O[H])N([H])[H]
• BRN： 1721404

Computed Properties

• Exact Mass: 105.04300
• Monoisotopic Mass: 105.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 105.09
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -3.1
• Topological Polar Surface Area: 83.6

Experimental Properties

• Color/Form: Hexagonal sheet crystals or prismatic crystals
• Density: 1.6
• Melting Point: 223 ～ 228 ℃ (decomposition)
• Boiling Point: 394.8℃ at 760 mmHg
• Flash Point: 192.6℃
• Refractive Index: 1.4368 (estimate)
• PH: 5-6 (100g/l, H2O, 20℃)
• Solubility: H2O: 50 mg/mL
• Water Partition Coefficient: 250 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 83.55000
• LogP: -0.90910
• Specific Rotation: 15.2 º (c=10, 2N HCl)
• Sublimation Point: 150 ºC
• Merck: 8460
• Optical Activity: [α]20/D +13.5±0.5°, c = 5% in 5 M HCl
• pka: 2.19(at 25℃)
• Solubility: Soluble in water (20 ℃, 25g/100ml water).

L-Serine Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：3
• RTECS：VT8100000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Serine and derivatives
• Natural Products and Extracts Plant Extracts Plant based Ripariosida hermaphrodita
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on L-Serine

Introduction to L-Serine (CAS No. 56-45-1): Applications and Recent Research Findings

L-Serine, a naturally occurring α-amino acid, is widely recognized for its crucial role in biological processes and its growing significance in pharmaceutical and industrial applications. With a CAS number 56-45-1, this compound has garnered substantial attention due to its multifaceted functions and the recent advancements in understanding its therapeutic potential.

The chemical structure of L-Serine consists of an amino group (-NH₂), a carboxyl group (-COOH), and a side chain containing a hydroxymethyl group (-CH₂OH). This unique configuration makes it an essential building block for proteins and nucleic acids, as well as a precursor for various bioactive molecules. The versatility of L-Serine has positioned it as a key component in both research laboratories and industrial manufacturing processes.

In recent years, the study of L-Serine has been significantly advanced by its application in the field of drug development. Researchers have discovered that L-Serine can modulate various metabolic pathways, making it a promising candidate for treating a range of diseases. For instance, studies have highlighted its role in enhancing the immune system, which has implications for developing vaccines and immunotherapies.

Moreover, L-Serine has shown significant promise in neurodegenerative disease research. Emerging evidence suggests that it may help protect against neurotoxicity and promote neuronal survival. This has sparked interest in exploring its potential as a therapeutic agent for conditions such as Alzheimer's disease and Parkinson's disease. The ability of L-Serine to cross the blood-brain barrier further adds to its attractiveness as a potential treatment.

The industrial significance of L-Serine cannot be overstated. It is widely used as an intermediate in the synthesis of various pharmaceuticals, including antibiotics and antiviral drugs. Additionally, its role in protein synthesis makes it valuable in the production of recombinant proteins and enzymes used in biotechnology applications.

Recent research has also delved into the antimicrobial properties of L-Serine. Studies have demonstrated that certain derivatives of L-Serine exhibit potent activity against bacteria and fungi. This finding opens up new avenues for developing novel antimicrobial agents that could combat antibiotic-resistant strains.

The nutritional aspect of L-Serine is another area where it has made significant strides. As an essential amino acid, it is vital for maintaining optimal health, particularly in growing children and elderly populations. Its incorporation into dietary supplements and functional foods has been shown to improve muscle growth, cognitive function, and overall well-being.

In conclusion, L-Serine (CAS No. 56-45-1) is a multifunctional compound with far-reaching implications in medicine, biotechnology, and industry. The latest research findings underscore its potential as a therapeutic agent, an industrial intermediate, and a nutritional supplement. As scientific understanding continues to evolve, the applications of L-Serine are likely to expand even further, solidifying its place as a cornerstone of modern chemistry and biology.